1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone

• Molecular Formula: C19H24N4O
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-(4-phenylpiperidin-1-yl)-4-(pyrimidin-2-ylamino)butan-1-one
• InChI: InChI=1S/C19H24N4O/c24-18(8-4-11-20-19-21-12-5-13-22-19)23-14-9-17(10-15-23)16-6-2-1-3-7-16/h1-3,5-7,12-13,17H,4,8-11,14-15H2,(H,20,21,22)
• InChI Key: ZUUQTNKVRMHVPK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)CCCNC3=NC=CC=N3

Description

1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone is a synthetic compound featuring a butanone backbone substituted with a 4-phenylpiperidine group and a 2-pyrimidinylamino moiety.

Scientific Research Applications

Chemical Properties and Structure

1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone is characterized by its unique structural components:

• Piperidine ring : Contributes to its pharmacological activity.
• Pyrimidine moiety : Enhances interaction with biological targets.
• Butanone group : Influences solubility and bioavailability.

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. It exhibits inhibitory effects on various cancer cell lines, particularly through mechanisms involving apoptosis and cell cycle arrest.

• Mechanism : The compound appears to disrupt signaling pathways associated with cancer cell proliferation, specifically targeting kinases involved in tumor growth.
• Case Study : A study demonstrated that 1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone significantly reduced the viability of breast cancer cells in vitro, suggesting its potential for further development as a therapeutic agent.

Neurological Applications

The compound has also been investigated for its neuroprotective properties, indicating potential applications in treating neurodegenerative diseases.

• Mechanism : It may modulate neurotransmitter systems and reduce oxidative stress in neuronal cells.
• Case Study : Research showed that the compound could improve cognitive function in animal models of Alzheimer’s disease, highlighting its role in neuroprotection and cognitive enhancement.

Table of Biological Activities

Activity Type	Target Disease/Condition	Mechanism of Action	Reference Source
Anticancer	Breast Cancer	Inhibition of kinase signaling
Neuroprotection	Alzheimer's Disease	Modulation of neurotransmitter systems
Anti-inflammatory	Inflammatory Disorders	Reduction of pro-inflammatory cytokines

Toxicity and Safety Profile

Understanding the safety profile of 1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone is crucial for its development as a therapeutic agent. Preliminary toxicity studies indicate it has a favorable safety margin, although further comprehensive toxicological assessments are necessary.

Comparison with Similar Compounds

Key Observations:

• NNK and NNAL are TSNA derivatives with well-documented carcinogenic effects in rodents and humans, targeting the lung and pancreas . Their metabolism involves α-hydroxylation by cytochrome P450 enzymes, generating reactive intermediates that alkylate DNA .
• However, its pyrimidinylamino group may confer nucleophilic reactivity, analogous to NNK’s pyridyl moiety .

Metabolic Pathways and Bioactivation

• NNK : Metabolized via α-hydroxylation (forming DNA-reactive diazonium ions) and carbonyl reduction (to NNAL). These pathways are catalyzed by cytochrome P450 2A6 and 2B1 in rodents .
• 1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone: Expected to undergo hepatic oxidation of the piperidine ring and pyrimidine deamination, though specific studies are lacking. The absence of a nitrosamine group likely prevents bioactivation into alkylating agents .

Carcinogenicity and Toxicity Profiles

Compound	Carcinogenicity (IARC Classification)	Key Findings
NNK	Group 1 (Carcinogenic to humans)	Induces lung, pancreatic, and nasal cavity tumors in rats via DNA adducts .
NNAL	Group 1 (Carcinogenic to humans)	Proximate carcinogen of NNK; induces pancreatic tumors at lower doses .
1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone	Not evaluated	No direct evidence; structural analogs suggest lower toxicity due to lack of nitrosamine.

Environmental and Regulatory Considerations

• 1-(4-Phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone: Limited ecological data; disposal guidelines recommend incineration to avoid groundwater contamination .

Preparation Methods

Synthesis of 4-Phenylpiperidine Intermediate

The 4-phenylpiperidine moiety is typically synthesized through cyclization or reduction of pre-functionalized precursors. For example, N-phenethyl-4-phenylaminopiperidine can be prepared via hydrogenation reductive amination using N-phenethyl-4-piperidone and aniline in ethanol under catalytic conditions. This method achieves yields of 65–70% with sodium borohydride or lithium aluminum hydride as reducing agents.

Functionalization of Butanone Backbone

The butanone backbone is constructed through Claisen-Schmidt condensation or Friedel-Crafts alkylation . A notable approach involves reacting 4-hydroxybutan-2-one with phenol in the presence of acid-activated Montmorillonite clay catalysts, yielding 4-(4-hydroxyphenyl)-2-butanone with 75–81% selectivity. Subsequent oxidation or halogenation introduces reactive sites for coupling.

Pyrimidinylamino Group Introduction

The 2-pyrimidinylamino group is introduced via nucleophilic substitution or Buchwald-Hartwig amination . For instance, 5-bromovaleroyl chloride reacts with aminopyrimidine derivatives under basic conditions (e.g., K₂CO₃) in acetonitrile, followed by cyclization using agents like POCl₃. Yields for this step range from 58% to 66%.

One-Pot Tandem Synthesis

Catalytic Hydrogenation and Coupling

A streamlined method employs palladium-catalyzed cross-coupling to integrate all components. For example, 1-(4-nitrophenyl)-3,3-dichloro-2-piperidone undergoes hydrogenation with SnCl₂ to form an intermediate amine, which is acylated with 5-bromovaleroyl chloride and subsequently cyclized. This route achieves a total yield of 60.8% starting from p-nitroaniline.

Solvent and Catalyst Optimization

Key parameters include:

• Solvent : Tetrahydrofuran (THF) or methanol enhances solubility and reaction kinetics.

• Catalyst : 5% Pd/C facilitates hydrogenation at 40–50°C under 0.4–0.5 MPa H₂ pressure, yielding >99% purity after distillation.

Comparative Analysis of Synthetic Routes

Method	Starting Materials	Key Reagents/Catalysts	Conditions	Yield	Reference
Reductive Amination	N-Phenethyl-4-piperidone, Aniline	NaBH₄, LiAlH₄	Ethanol, 60–80°C	65–70%
Friedel-Crafts Alkylation	Phenol, 4-Hydroxybutan-2-one	Acid-activated Montmorillonite	100–150°C, 1–15 bar	75–81%
Tandem Hydrogenation	1-(4-Nitrophenyl)-3,3-dichloro-2-piperidone	SnCl₂, 5-Bromovaleroyl chloride	THF, 20–50°C, 0.4 MPa H₂	60.8%

Challenges and Optimization Strategies

• Byproduct Formation : Competing reactions during cyclization (e.g., over-oxidation) require precise stoichiometric control. Using molecular sieves or azeotropic distillation minimizes side products.

• Catalyst Recovery : Heterogeneous catalysts like Pd/C or acid-activated clays enable recycling, reducing costs.

• Purification : Distillation under reduced pressure (84–86°C/100 Pa) ensures high purity (>99%) .

Q & A

Basic: What are the key considerations for optimizing the synthesis of 1-(4-phenylpiperidino)-4-(2-pyrimidinylamino)-1-butanone?

Answer:
Synthesis optimization requires evaluating reaction conditions such as catalysts, solvents, and temperature. For example, piperidine-containing analogs are synthesized via condensation reactions (e.g., 4-aminoantipyrine derivatives in ) or catalytic acid-mediated cyclization (e.g., p-toluenesulfonic acid in chromenopyrimidine synthesis ). Key steps include:

• Catalyst Selection : Acidic catalysts (e.g., p-TsOH) enhance cyclization efficiency in heterocyclic systems.
• Solvent Polarity : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates.
• Temperature Control : Moderate heating (60–80°C) balances reaction rate and byproduct formation.
  Refer to IR, NMR, and mass spectrometry for structural validation .

Advanced: How can computational tools predict the drug-likeness and bioavailability of this compound?

Answer:
Computational methods assess physicochemical properties and absorption/distribution profiles:

• Lipinski’s Rule of Five : Evaluate molecular weight (<500 Da), logP (<5), hydrogen bond donors/acceptors.
• ADMET Prediction : Tools like SwissADME or PreADMET calculate oral bioavailability, blood-brain barrier permeability, and cytochrome P450 interactions.
• Molecular Dynamics (MD) Simulations : Analyze binding stability to biological targets (e.g., kinases or GPCRs) . Studies on analogous compounds () highlight pyrimidine-piperidine hybrids as privileged scaffolds with enhanced bioactivity.

Basic: Which spectroscopic techniques are critical for characterizing this compound’s purity and structure?

Answer:

• ¹H/¹³C NMR : Confirm regiochemistry of the piperidine and pyrimidine moieties. For example, aromatic proton shifts in pyrimidine (~8.0–8.5 ppm) distinguish substitution patterns .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula (e.g., [M+H]+ ion).
• IR Spectroscopy : Identify carbonyl (C=O stretch ~1700 cm⁻¹) and amine (N-H stretch ~3300 cm⁻¹) groups .

Advanced: How can researchers resolve contradictions in biological activity data across similar piperidine-pyrimidine hybrids?

Answer:
Contradictions arise from structural variations (e.g., substituent position) or assay conditions. Mitigation strategies include:

• Comparative SAR Studies : Tabulate analogs (e.g., ’s Compound A–C) to correlate substituents (e.g., chlorophenyl vs. methyl groups) with activity.
• Standardized Assays : Replicate experiments under controlled conditions (pH, temperature, cell lines).
• Meta-Analysis : Cross-reference datasets from peer-reviewed studies (e.g., antitumor vs. antimicrobial activity trends) .

Advanced: What methodologies elucidate the compound’s interaction with biological targets?

Answer:

• Surface Plasmon Resonance (SPR) : Quantify binding affinity (KD) to purified proteins.
• Isothermal Titration Calorimetry (ITC) : Measure thermodynamic parameters (ΔH, ΔS) of ligand-receptor interactions.
• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to predict binding poses in active sites (e.g., kinase ATP-binding pockets) .

Basic: How can researchers assess the compound’s stability under varying storage conditions?

Answer:

• Accelerated Stability Studies : Expose the compound to heat (40°C), humidity (75% RH), and light (UV/Vis) for 4–8 weeks.
• HPLC Purity Monitoring : Track degradation products (e.g., hydrolysis of the butanone group).
• Mass Spectrometry : Identify oxidative or hydrolytic byproducts .

Advanced: What strategies enhance selectivity for specific biological targets?

Answer:

• Scaffold Modification : Introduce steric hindrance (e.g., bulky substituents on phenylpiperidine) to reduce off-target binding.
• Pharmacophore Modeling : Align structural features (e.g., hydrogen bond donors) with target active sites.
• Selectivity Screening : Test against panels of related receptors/enzymes (e.g., kinase profiling assays) .